Cas no 2566693-62-5 (tert-butyl (2S,4S)-2-(aminomethyl)-2-(cyclobutylmethyl)-4-hydroxy-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,4S)-2-(aminomethyl)-2-(cyclobutylmethyl)-4-hydroxy-pyrrolidine-1-carboxylate
• CAS No: 2566693-62-5
• MF: C₁₅H₂₈N₂O₃
• MW: 284.39
• CID: 5109328
• Update Time: 2025-06-11

tert-butyl (2S,4S)-2-(aminomethyl)-2-(cyclobutylmethyl)-4-hydroxy-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2S,4S)-2-(aminomethyl)-2-(cyclobutylmethyl)-4-hydroxypyrrolidine-1-carboxylate
• tert-butyl (2S,4S)-2-(aminomethyl)-2-(cyclobutylmethyl)-4-hydroxy-pyrrolidine-1-carboxylate

• Inchi： 1S/C15H28N2O3/c1-14(2,3)20-13(19)17-9-12(18)8-15(17,10-16)7-11-5-4-6-11/h11-12,18H,4-10,16H2,1-3H3/t12-,15-/m0/s1
• InChI Key： NAWBVVRHUPLGBS-WFASDCNBSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)[C@](CN)(C1)CC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• XLogP3: 1.6
• Topological Polar Surface Area: 75.8

Additional information on tert-butyl (2S,4S)-2-(aminomethyl)-2-(cyclobutylmethyl)-4-hydroxy-pyrrolidine-1-carboxylate

Introduction to tert-butyl (2S,4S)-2-(aminomethyl)-2-(cyclobutylmethyl)-4-hydroxy-pyrrolidine-1-carboxylate (CAS No. 2566693-62-5)

tert-butyl (2S,4S)-2-(aminomethyl)-2-(cyclobutylmethyl)-4-hydroxy-pyrrolidine-1-carboxylate (CAS No. 2566693-62-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidine and features a tert-butyl protecting group, an aminomethyl substituent, and a cyclobutylmethyl moiety. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural complexity of tert-butyl (2S,4S)-2-(aminomethyl)-2-(cyclobutylmethyl)-4-hydroxy-pyrrolidine-1-carboxylate is crucial for its potential applications in drug discovery and development. The tert-butyl group provides stability and protection for the amine functionality, while the cyclobutylmethyl moiety introduces steric hindrance and hydrophobicity. These characteristics are essential for optimizing the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of chiral centers in the design of bioactive molecules. The (2S,4S) configuration of tert-butyl (2S,4S)-2-(aminomethyl)-2-(cyclobutylmethyl)-4-hydroxy-pyrrolidine-1-carboxylate ensures that the compound exhibits specific stereochemical properties, which can significantly influence its biological activity. This stereochemistry is particularly relevant in the context of receptor binding and enzyme interactions, where even minor changes in molecular structure can lead to substantial differences in efficacy and selectivity.

In the realm of medicinal chemistry, tert-butyl (2S,4S)-2-(aminomethyl)-2-(cyclobutylmethyl)-4-hydroxy-pyrrolidine-1-carboxylate has been explored as a potential lead compound for the development of novel therapeutic agents. Its hydroxyl group can participate in hydrogen bonding interactions with target proteins, enhancing its binding affinity and stability. Additionally, the aminomethyl substituent can serve as a site for further functionalization, allowing for the creation of derivatives with tailored biological activities.

The synthesis of tert-butyl (2S,4S)-2-(aminomethyl)-2-(cyclobutylmethyl)-4-hydroxy-pyrrolidine-1-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high stereoselectivity and yield. Recent advancements in asymmetric synthesis techniques have facilitated the efficient production of this compound on both laboratory and industrial scales. These methods often employ chiral catalysts or auxiliaries to achieve the desired stereochemical outcome.

Clinical research has shown promising results for compounds derived from tert-butyl (2S,4S)-2-(aminomethyl)-2-(cyclobutylmethyl)-4-hydroxy-pyrrolidine-1-carboxylate. For instance, studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. The ability to fine-tune the structure of this compound allows researchers to optimize its binding profile and therapeutic window.

Beyond its direct applications in drug development, tert-butyl (2S,4S)-2-(aminomethyl)-2-(cyclobutylmethyl)-4-hydroxy-pyrrolidine-1-carboxylate serves as an important building block in combinatorial chemistry approaches. Its versatile functional groups enable the rapid generation of diverse molecular libraries, which can be screened for various biological activities. This approach has been instrumental in identifying novel leads for diseases such as cancer, neurodegenerative disorders, and infectious diseases.

The environmental impact of chemical synthesis is an increasingly important consideration in modern pharmaceutical research. Green chemistry principles have been applied to the production of tert-butyl (2S,4S)-2-(aminomethyl)-2-(cyclobutylmethyl)-4-hydroxy-pyrrolidine-1-carboxylate, with efforts focused on reducing waste generation and improving atom economy. Sustainable synthetic routes that utilize renewable resources and minimize hazardous byproducts are being developed to ensure that this compound can be produced in an environmentally responsible manner.

In conclusion, tert-butyl (2S,4S)-2-(aminomethyl)-2-(cyclobutylmethyl)-4-hydroxy-pyrrolidine-1-carboxylate (CAS No. 2566693-62-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers working on drug discovery and development. As ongoing research continues to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in advancing therapeutic options for various diseases.